Cas no 1219967-96-0 (4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride)

• Product name: 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride
• CAS No: 1219967-96-0
• MF: C₁₃H₁₈BrClN₂O₃
• MW: 365.650621891022
• CID: 2854305

4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride
• 4-(2-(4-BROMO-2-NITROPHENOXY)ETHYL)PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C13H17BrN2O3.ClH/c14-11-1-2-13(12(9-11)16(17)18)19-8-5-10-3-6-15-7-4-10;/h1-2,9-10,15H,3-8H2;1H
• InChI Key： YMJQEOGWVCTJAI-UHFFFAOYSA-N
• SMILES： [N+](=O)([O-])C1=C(OCCC2CCNCC2)C=CC(Br)=C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride

4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride: A Comprehensive Overview

The compound 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride (CAS No. 1219967-96-0) is a highly specialized chemical entity with significant applications in the fields of pharmacology, materials science, and advanced organic synthesis. This compound is notable for its unique structural features, which include a bromine atom at the para position of the phenyl ring, a nitro group at the meta position, and a piperidine-derived ethoxy group. These functional groups contribute to its versatile reactivity and potential utility in various chemical transformations.

Recent studies have highlighted the importance of 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential role in cancer therapy.

The synthesis of 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The incorporation of the piperidine moiety is particularly challenging due to its ring-opening and ring-closing reactivity. However, recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of physical properties, 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride is characterized by its high solubility in polar solvents and moderate stability under ambient conditions. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing critical data for its application in pharmaceutical formulations and industrial processes.

The biological activity of 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride has been extensively studied in vitro and in vivo. Preclinical trials have shown that it demonstrates selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted chemotherapeutic agent. Additionally, its ability to cross the blood-brain barrier has made it an interesting candidate for neurodegenerative disease research.

From a materials science perspective, 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride has been explored as a precursor for advanced polymers and high-performance materials. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in polymer chemistry have leveraged this compound to develop novel materials with enhanced electrical conductivity and mechanical stability.

In conclusion, 4-Bromo-2-nitrophenyl 2-(4-piperidinyl)ethylether hydrochloride (CAS No. 1219967-96-0) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.